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Compound of Interest

Compound Name: THIOCHOLINE

Cat. No.: B1204863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the

handling of thiocholine and its derivatives, such as acetylthiocholine iodide. Adherence to

these protocols is critical for ensuring a safe laboratory environment and mitigating the inherent

risks associated with this hazardous chemical. Thiocholine is classified as a hazardous

substance that is harmful if swallowed and can cause significant skin and eye irritation.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure

through inhalation, ingestion, or skin and eye contact.
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PPE Category Specifications Rationale

Eye Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be used when

there is a splash hazard.[1]

Protects against dust particles

and splashes that can cause

serious eye damage.[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.[1]

Prevents skin contact which

can lead to irritation.[1]

Body Protection

A lab coat or a complete

chemical-resistant suit should

be worn to prevent skin

exposure.[1]

Minimizes the risk of skin

contact with the chemical.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.

For dust, a full-face particle

respirator type N100 (US) or

type P3 (EN 143) is

recommended.[1]

Protects against the inhalation

of harmful dust particles.[1]

Quantitative Safety and Chemical Data
While specific Occupational Exposure Limits (OELs) for thiocholine are not readily available, it

is crucial to handle it with care due to its hazardous nature. The following table summarizes key

quantitative data for a common thiocholine derivative, S-Acetylthiocholine iodide.
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Property Value

Molecular Formula C7H16INOS

Molecular Weight 289.2 g/mol

Melting Point/Range 205 - 210 °C / 401 - 410 °F

Physical State Solid (Powder)

Appearance White

Solubility Soluble in water

Data for S-Acetylthiocholine iodide[2]

Experimental Protocols: Safe Handling and Disposal
Workflow
A systematic, step-by-step approach is essential for minimizing risk during the handling and

disposal of thiocholine.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are easily accessible and operational.[2]

Ventilation: All work involving thiocholine must be performed in a certified chemical fume

hood or a well-ventilated area to prevent dust generation.[1][2]

PPE Inspection: Before starting any work, inspect all personal protective equipment for

integrity.

2. Handling Procedures:

Weighing and Aliquoting: Handle solid thiocholine in a designated area, preferably within a

ventilated enclosure, to control dust.[1]
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Container Management: Keep containers of thiocholine securely sealed when not in use.[1]

Spill Prevention: Employ careful techniques to avoid spills. In case of a spill, follow the

emergency procedures outlined below.

3. Post-Handling Procedures:

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with thiocholine.

Hand Washing: Thoroughly wash hands with soap and water after handling the chemical,

before breaks, and at the end of the workday.[1]

4. Disposal Plan:

Waste Collection: All waste containing thiocholine, including unused product and

contaminated lab supplies (e.g., gloves, pipette tips), must be collected in a designated,

clearly labeled, and sealed hazardous waste container.[1]

Waste Treatment of Aqueous Solutions: Aqueous solutions containing thiol impurities can be

treated with sodium hypochlorite (laundry bleach) to convert volatile thiols into less harmful

sulfonic acids. This should be done in a well-ventilated hood, and the mixture should be left

for 24 hours to ensure the reaction is complete before disposal down the drain with copious

amounts of water, in accordance with local regulations.[3]

Regulatory Compliance: All waste disposal must be handled in accordance with local, state,

and federal regulations. If in doubt, consult with your institution's environmental health and

safety department.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

In Case of Exposure:

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2]
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[2]

Ingestion: Immediately call a poison control center or doctor. Do not induce vomiting. Rinse

mouth with water.[2]

In Case of a Spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material and place it into a

suitable container for disposal. Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.
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Workflow for Safe Handling and Disposal of Thiocholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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